Cas no 1006952-26-6 (1-(4-Fluoro-2-nitro-phenyl)-1H-pyrazole-4-carboxylic acid)

1-(4-Fluoro-2-nitro-phenyl)-1H-pyrazole-4-carboxylic acid structure
1006952-26-6 structure
Product Name:1-(4-Fluoro-2-nitro-phenyl)-1H-pyrazole-4-carboxylic acid
CAS No:1006952-26-6
MF:C10H6FN3O4
MW:251.170745372772
CID:3060634
PubChem ID:19624564
Update Time:2025-09-27

1-(4-Fluoro-2-nitro-phenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluoro-2-nitro-phenyl)-1H-pyrazole-4-carboxylic acid
    • 1-(4-fluoro-2-nitrophenyl)pyrazole-4-carboxylic acid
    • EN300-92543
    • STK351455
    • AKOS015922165
    • AKOS000316004
    • CS-0264300
    • MFCD08696949
    • 1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-4-carboxylic acid
    • 1-(4-fluoro-2-nitrophenyl)-1H-pyrazole-4-carboxylicacid
    • GQB95226
    • 1006952-26-6
    • MDL: MFCD08696949
    • Inchi: 1S/C10H6FN3O4/c11-7-1-2-8(9(3-7)14(17)18)13-5-6(4-12-13)10(15)16/h1-5H,(H,15,16)
    • InChI Key: BFORZHNHXBZZMG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])N1C=C(C(=O)O)C=N1

Computed Properties

  • Exact Mass: 251.03423384Da
  • Monoisotopic Mass: 251.03423384Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 101Ų

1-(4-Fluoro-2-nitro-phenyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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Enamine
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A2B Chem LLC
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